Cas no 2460739-78-8 (tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate)

tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate structure

2460739-78-8 structure

Product Name:tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate

CAS No:2460739-78-8

MF:C₁₂H₁₉BrN₄O₂

MW:331.208861589432

MDL:MFCD32702839

CID:5669435

PubChem ID:155820571

Update Time:2023-11-27

tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
- 2460739-78-8
- Tert-butyl (2R)-2-(5-bromo-4-methyl-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
- EN300-26980192
- MDL： MFCD32702839
- Inchi： 1S/C12H19BrN4O2/c1-12(2,3)19-11(18)17-7-5-6-8(17)9-14-15-10(13)16(9)4/h8H,5-7H2,1-4H3/t8-/m1/s1
- InChI Key： LVMPYFVDGSVFMK-MRVPVSSYSA-N
- SMILES： BrC1=NN=C([C@H]2CCCN2C(=O)OC(C)(C)C)N1C

Computed Properties

Exact Mass: 330.06914g/mol
Monoisotopic Mass: 330.06914g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 60.2Å²

tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Pricemore >>

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Enamine	EN300-26980192-0.05g	tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate	2460739-78-8	95.0%	0.05g	$212.0	2025-03-20
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Enamine	EN300-26980192-0.5g	tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate	2460739-78-8	95.0%	0.5g	$713.0	2025-03-20
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